Cas no 2097945-82-7 (1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-N-methylazetidin-3-amine dihydrochloride)

• Product Name: 1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-N-methylazetidin-3-amine dihydrochloride
• CAS No: 2097945-82-7
• MF: C₉H₁₈Cl₂N₄O₂S
• MW: 317.235818386078
• CID: 5721279
• PubChem ID: 91812433
• Update Time: 2025-10-29

1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-N-methylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-N-methylazetidin-3-amine dihydrochloride
• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-N-methylazetidin-3-amine;dihydrochloride
• F2158-2073
• 2097945-82-7
• AKOS026746595

• Inchi： 1S/C9H16N4O2S.2ClH/c1-6-9(7(2)12-11-6)16(14,15)13-4-8(5-13)10-3;;/h8,10H,4-5H2,1-3H3,(H,11,12);2*1H
• InChI Key： HAYUDWQAPCCTHF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C(C)=NNC=1C)(N1CC(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 316.0527524g/mol
• Monoisotopic Mass: 316.0527524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-N-methylazetidin-3-amine dihydrochloride

1-((3,5-Dimethyl-1H-Pyrazol-4-Yl)Sulfonyl)-N-Methylazetidin-3-Amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2097945-82-7, known as 1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-N-methylazetidin-3-amine dihydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

1-(3,5-Dimethylpyrazol-4-yl)sulfonyl groups are known for their stability and ability to modulate the physicochemical properties of molecules. The presence of this group in the compound under discussion contributes to its enhanced solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. The azetidin ring system, a four-membered cyclic amine, further enhances the compound's versatility by providing a rigid framework that can interact with various biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving sulfonation and amine functionalization. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production. The use of dihydrochloride as a counterion not only stabilizes the compound but also facilitates its formulation into various drug delivery systems.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies targeting neurodegenerative diseases, inflammatory disorders, and cancer. Its ability to inhibit key enzymes involved in these conditions has positioned it as a potential lead molecule for drug development. For instance, studies published in 2023 have demonstrated its efficacy in reducing inflammation by modulating the activity of cyclooxygenase (COX) enzymes.

In addition to its therapeutic potential, this compound has found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Researchers are exploring its role as a building block for constructing novel polymers and semiconducting materials with tailored functionalities.

The environmental impact of this compound has also been a focus of recent studies. Scientists are investigating its biodegradability and ecological footprint to ensure sustainable practices during its production and application. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes.

In conclusion, 1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-N-methylazetidin-3-amine dihydrochloride represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its structural uniqueness, combined with advancements in synthetic methods and pharmacological insights, positions it as a valuable asset in both academic research and industrial innovation. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies and materials that address pressing global challenges.